N-benzyl-1,2,3-trimethyl-N-phenyl-1H-indole-5-carboxamide

• IUPAC Name: N-benzyl-1,2,3-trimethyl-N-phenylindole-5-carboxamide
• InChI: InChI=1S/C25H24N2O/c1-18-19(2)26(3)24-15-14-21(16-23(18)24)25(28)27(22-12-8-5-9-13-22)17-20-10-6-4-7-11-20/h4-16H,17H2,1-3H3
• InChI Key: VNODOAUFSJEQKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=C1C=C(C=C2)C(=O)N(CC3=CC=CC=C3)C4=CC=CC=C4)C)C
• Molecular Formula: C25H24N2O
• Molecular Weight: 368.5 g/mol

Description

“N-benzyl-1,2,3-trimethyl-N-phenyl-1H-indole-5-carboxamide” is a chemical compound that belongs to the class of indoles. Indoles are prominent in natural and non-natural products of biological and pharmaceutical importance, and are often considered as a “privileged scaffold” within the drug discovery arena.

Synthesis Analysis

The synthesis of 1,2,3-trisubstituted indoles, such as “this compound”, can be achieved through a one-pot, three-component protocol. This procedure is based upon a Fischer indolisation–indole N-alkylation sequence. It is very rapid (total reaction time under 30 minutes), operationally straightforward, generally high yielding and draws upon readily available building blocks (aryl hydrazines, ketones, alkyl halides) to generate densely substituted indole products.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” include a Fischer indolisation and an indole N-alkylation. These reactions are robust, clean, high-yielding processes which generate minimal quantities of by-products or leftovers. They are ideal within one-pot, multicomponent reaction cascades.

Future Directions

The future directions for “N-benzyl-1,2,3-trimethyl-N-phenyl-1H-indole-5-carboxamide” and similar compounds could involve further exploration of their biological and pharmaceutical importance. They could also be used as versatile building blocks in synthesis, providing access to diverse heterocycles.